3-Hydroxydodecanoic acid

• CAS No.: 1883-13-2
• Product Name: 3-Hydroxydodecanoic acid
• Molecular Formula: C12H24O3
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 3-hydroxydodecanoic acid
• Standard InChI: InChI=1S/C12H24O3/c1-2-3-4-5-6-7-8-9-11(13)10-12(14)15/h11,13H,2-10H2,1H3,(H,14,15)
• Standard InChIKey: MUCMKTPAZLSKTL-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC(CC(=O)O)O
• Canonical SMILES: CCCCCCCCCC(CC(=O)O)O
• Appearance: Unit:25 mgSolvent:nonePurity:98+%Physical solid
• Physical Description: Solid
• Description: Beta-Hydroxylauric acid, also known as 3-hydroxy-dodecanoate or 3-OH dodecanoic acid, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Beta-Hydroxylauric acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Hydroxylauric acid has been detected in multiple biofluids, such as feces and blood. Within the cell, Beta-hydroxylauric acid is primarily located in the membrane (predicted from logP). Beta-Hydroxylauric acid can be biosynthesized from dodecanoic acid.; 3-hydroxylauric acid is a medium-chain fatty acid that is the 3-hydroxylated derivative of lauric acid; associated with fatty acid metabolic disorders. It is a medium-chain fatty acid and a 3-hydroxy fatty acid. It derives from a dodecanoic acid. It is a conjugate acid of a 3-hydroxylaurate.
• Synonyms: 3-hydroxydodecanoic acid; 3-hydroxydodecanoic acid, (+-)-isomer; 3-hydroxydodecanoic acid, (R)-isomer; 3-hydroxydodecanoic acid, (S)-isomer; 3-hydroxydodecanoic acid, ion (1-); 3-hydroxydodecanoic acid, ion (1-), (+-)-isomer; 3-hydroxydodecanoic acid, monosilver (1+) salt, (R)-isomer; beta-hydroxylauric acid
• Reference: 1. K. Kunii et al. “A new extraction method for Acinetobacter species ODB-L2 rough form lipopolysaccharide from culture broth” Microbios., vol.105:412 pp. 153-61, 20012. P. Jones et al. “Improved Stable Isotope Dilution-Gas Chromatography-Mass Spectrometry Method for Serum or Plasma Free 3-Hydroxy-FattyAcids and Its Utility for the Study of Disorders of Mitochondrial Fatty Acid beta-Oxidation” Clinical Chemistry, vol. 46, pp. 149-155, 20003. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoA dehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 2001
• PubChem Compound: 94216
• Last Modified: Nov 11 2021